Cas no 2228860-58-8 (2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine
• CAS No: 2228860-58-8
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6558367
• PubChem ID: 165609337
• Update Time: 2025-06-09

2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine
• 2228860-58-8
• [2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl](methyl)amine
• EN300-1752341

• Inchi： 1S/C14H22N2/c1-5-16-9-8-11-10-12(6-7-13(11)16)14(2,3)15-4/h6-7,10,15H,5,8-9H2,1-4H3
• InChI Key： ZJUUSBDCVPXLAG-UHFFFAOYSA-N
• SMILES： N1(CC)CCC2C=C(C=CC1=2)C(C)(C)NC

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine

Introduction to 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine (CAS No. 2228860-58-8)

2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine, identified by its Chemical Abstracts Service (CAS) number 2228860-58-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate indole scaffold and aliphatic side chains, has garnered attention due to its structural complexity and potential biological activities. The presence of a 1-ethyl-2,3-dihydro-1H-indol-5-yl moiety suggests a connection to the broader class of indole derivatives, which are well-documented for their pharmacological properties. The compound’s synthesis and applications have been explored in recent research, highlighting its relevance in the development of novel therapeutic agents.

The structural framework of 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine incorporates a dihydropyridine-like core, which is often associated with bioactivity in drug discovery. This core structure is further modified by an ethyl group at the 1-position and a propyl chain attached at the 2-position, contributing to the molecule’s three-dimensional conformation. Such modifications can influence binding affinity and metabolic stability, making it a valuable candidate for further investigation.

In recent years, indole derivatives have been extensively studied for their role in modulating various biological pathways. The 5-position of the indole ring in this compound is particularly noteworthy, as it serves as a key pharmacophore for interactions with biological targets. Studies have demonstrated that substituents at this position can significantly alter the compound’s pharmacokinetic and pharmacodynamic profiles. The incorporation of an ethyl group at the 1-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability.

The propan-2-yl(methyl)amine side chain adds another layer of complexity to the compound’s structure. This moiety is commonly found in bioactive molecules and can contribute to hydrogen bonding interactions with biological targets. The presence of both amine groups (one from the methylamine moiety and another from the propyl chain) provides multiple sites for functionalization, enabling chemists to fine-tune the compound’s properties for specific applications.

Recent advancements in computational chemistry have facilitated the virtual screening of compounds like 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-yl(methyl)amine against large databases of biological targets. These studies have revealed potential interactions with enzymes and receptors involved in inflammatory pathways, suggesting its utility as a lead compound for drug development. Additionally, the compound’s structural similarity to known pharmacologically active agents makes it an attractive candidate for scaffold hopping—a strategy used to identify novel analogs with improved properties.

The synthesis of CAS No. 2228860-58-8 involves multi-step organic transformations, including cyclization reactions to form the indole core and subsequent functional group interconversions to introduce the propyl and methylamine moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for translating laboratory discoveries into clinical applications.

Evaluation of 2-(1-ethyl-2,3-dihydro-1H-indol-5-yli)propanal(methyl)methanamine’s biological activity has been conducted using both in vitro and in vivo models. Preliminary results indicate promising effects on pathways relevant to neurological disorders and cancer biology. The compound’s ability to modulate these pathways may be attributed to its unique structural features, particularly the interplay between the indole ring and aliphatic chains.

The development of novel therapeutic agents requires rigorous assessment of safety profiles alongside efficacy. Toxicological studies on CAS No. 2228860_58_8 have been initiated to evaluate its potential side effects and dosing requirements. These studies are essential for ensuring that the compound is safe for human use before progressing to clinical trials.

The pharmaceutical industry continues to invest in research aimed at discovering new chemical entities like strong>cas no2228860_58_8 that address unmet medical needs. Its unique structural features make it a valuable asset in drug discovery libraries, providing researchers with a starting point for developing next-generation therapeutics.